Cas no 1218791-22-0 (4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester)

• Product Name: 4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester
• CAS No: 1218791-22-0
• MF: C₁₆H₂₅BN₂O₄
• MW: 320.191704511642
• MDL: MFCD12913979
• CID: 828321
• PubChem ID: 46739451
• Update Time: 2025-06-09

4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-Butyl-2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester
• B-2395
• X1757
• 4-N-Butylamino-3-nitrophenylboronic acid pinacol ester
• OR360840
• D93357
• CS-0176617
• DTXSID60675056
• AKOS022183966
• AS-72632
• 1218791-22-0
• 4-N-Butylamino-3-nitrophenylboronic acid,pinacol ester
• MFCD12913979

• MDL： MFCD12913979
• Inchi： 1S/C16H25BN2O4/c1-6-7-10-18-13-9-8-12(11-14(13)19(20)21)17-22-15(2,3)16(4,5)23-17/h8-9,11,18H,6-7,10H2,1-5H3
• InChI Key： UVKYLDTXFMBULW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)[N+](=O)[O-])NCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.19100
• Monoisotopic Mass: 320.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.3

Experimental Properties

• PSA: 76.31000
• LogP: 3.70220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester

4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-22-0): An Overview

4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-22-0) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structural features, which include a nitro group, an amino group, and a boronic acid moiety protected by a pinacol ester. These functional groups endow the compound with a wide range of reactivity and potential utility in various chemical transformations.

The nitro group in 4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester plays a crucial role in its reactivity. Nitro groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity in various chemical reactions. This property makes the compound particularly useful in synthetic routes that require controlled electron density manipulation.

The amino group is another key functional group in this compound. Amines are fundamental building blocks in organic synthesis and are often used to introduce nitrogen-containing functionalities into target molecules. In the context of 4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester, the amino group can serve as a site for further functionalization or as a directing group in transition metal-catalyzed reactions.

The boronic acid moiety, protected by a pinacol ester, is a critical feature of this compound. Boronic acids are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds in organic synthesis. The pinacol ester protects the boronic acid from premature hydrolysis, ensuring its stability during storage and handling. When needed, the ester can be easily cleaved under mild conditions to regenerate the active boronic acid.

In recent years, 4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester has gained attention for its potential applications in medicinal chemistry. The combination of its nitro and amino functionalities makes it an attractive candidate for the development of novel pharmaceuticals. For instance, studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

A notable example of its application is in the synthesis of bioactive molecules. Researchers have utilized 4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester as a key intermediate in the preparation of compounds with potential therapeutic value. One such study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives that demonstrated significant inhibition of cancer cell growth in vitro.

Beyond medicinal chemistry, this compound has also found applications in materials science. The unique electronic properties conferred by its functional groups make it suitable for use in the development of advanced materials with tailored optical and electronic properties. For example, it has been used as a building block in the synthesis of conjugated polymers for organic photovoltaic devices.

In conclusion, 4-N-Butylamino-3-nitrophenylboronic acid, pinacol ester (CAS No. 1218791-22-0) is a multifunctional compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its versatile reactivity and stability make it an invaluable tool for researchers working on diverse chemical projects. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific innovation.